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Compound of Interest

Compound Name: Butyl propyl disulfide

Cat. No.: B15182442 Get Quote

An In-depth Technical Guide to Butyl Propyl Disulfide for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of butyl propyl disulfide, focusing on

its chemical identity, physicochemical properties, and analytical considerations. It is intended

for researchers, scientists, and professionals in drug development who may encounter this

compound in various contexts, from natural product analysis to synthetic chemistry.

Introduction
Butyl propyl disulfide is an organic disulfide with the molecular formula C7H16S2. It is a

volatile sulfur compound found in some plants of the Allium genus, such as onions and garlic,

and contributes to their characteristic aroma and flavor.[1] The term "butyl propyl disulfide"

can be ambiguous as it may refer to several structural isomers depending on the arrangement

of the butyl and propyl groups. The most commonly referenced isomer is n-butyl n-propyl

disulfide. This guide will primarily focus on this isomer while also providing information on other

known isomers.

Chemical Identifiers
The precise identification of butyl propyl disulfide is crucial for scientific research. The

following tables summarize the key chemical identifiers for n-butyl propyl disulfide and one of

its common isomers, n-propyl sec-butyl disulfide.
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n-Butyl Propyl Disulfide
Identifier Value

CAS Number 72437-64-0[2][3]

IUPAC Name 1-(propyldisulfanyl)butane[1][4]

Synonyms Propyl n-butyl disulfide, 4,5-Dithianonane[2][3]

Molecular Formula C7H16S2[2][4]

PubChem CID 522458[5]

SMILES CCCCSSCCC[6]

InChI
InChI=1S/C7H16S2/c1-3-5-7-9-8-6-4-2/h3-

7H2,1-2H3[4][6]

InChIKey VITWKRWSBFUVDT-UHFFFAOYSA-N[1][4]

n-Propyl sec-Butyl Disulfide
Identifier Value

CAS Number 59849-54-6[7]

IUPAC Name 2-(propyldisulfanyl)butane

Synonyms
sec-Butyl propyl disulfide, 3-Methyl-4,5-

dithiaoctane[7]

Molecular Formula C7H16S2[7]

PubChem CID 138595

SMILES CCCSC(C)CC

InChI
InChI=1S/C7H16S2/c1-4-6-8-9-7(3)5-2/h7H,4-

6H2,1-3H3[7]

InChIKey KHTNPVYWCGRQEA-UHFFFAOYSA-N[7]

Physicochemical Properties
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The following table summarizes the known and estimated physicochemical properties of n-

butyl propyl disulfide. This data is essential for designing experiments, developing analytical

methods, and understanding its behavior in various systems.

Property Value

Molecular Weight 164.33 g/mol [2]

Appearance Colorless to pale yellow liquid (estimated)[8]

Boiling Point 208-210 °C at 760 mmHg[8]

Specific Gravity 0.945 - 0.955 @ 20 °C[8]

Refractive Index 1.490 - 1.500 @ 20 °C[8]

Flash Point 78.89 °C (174.00 °F)[8]

Water Solubility 13.14 mg/L @ 25 °C (estimated)[8]

logP (o/w) 4.697 (estimated)[8]

Vapor Pressure 0.259 mmHg @ 25 °C (estimated)[8]

Synthesis and Analysis
Synthesis
The synthesis of unsymmetrical disulfides like butyl propyl disulfide can be achieved through

several methods. A common approach involves the reaction of a thiol with a sulfenyl halide. For

instance, butanethiol can be reacted with propylsulfenyl chloride. Another method is the co-

oxidation of a mixture of two different thiols, such as butanethiol and propanethiol, although this

typically results in a mixture of symmetrical and unsymmetrical disulfides that require

purification.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a well-suited technique for the analysis of

volatile sulfur compounds like butyl propyl disulfide.[9] A typical experimental workflow for the

identification of butyl propyl disulfide in a sample is outlined below.
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Sample Preparation GC-MS Analysis Data Processing

Sample Collection
(e.g., Onion Extract)

Solvent Extraction
(e.g., Dichloromethane) Concentration Gas Chromatography

(Capillary Column)
Injection Mass Spectrometry

(Electron Ionization) Data Acquisition Peak Identification
(vs. Library/Standard) Quantification

Click to download full resolution via product page

GC-MS workflow for disulfide analysis.

Experimental Protocols
A generalized protocol for the GC-MS analysis of butyl propyl disulfide in a food matrix is as

follows:

Sample Preparation: Homogenize the sample (e.g., 10g of onion) and extract with a suitable

organic solvent like dichloromethane.

Extraction: Perform a liquid-liquid extraction. The organic phase, containing the volatile

compounds, is collected.

Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and

concentrate it to a small volume under a gentle stream of nitrogen.

GC-MS Analysis:

Injection: Inject a small volume (e.g., 1 µL) of the concentrated extract into the GC-MS

system.

Gas Chromatography: Use a nonpolar capillary column (e.g., DB-5ms). Program the oven

temperature to ramp from a low temperature (e.g., 40 °C) to a high temperature (e.g., 250

°C) to separate the compounds.

Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode.

Scan a mass range of, for example, 40-300 amu.
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Data Analysis: Identify butyl propyl disulfide by comparing its retention time and mass

spectrum with that of a pure standard or by matching the mass spectrum to a library

database (e.g., NIST).

Biological Activity and Drug Development Potential
Currently, there is limited published research on the specific biological activities of butyl propyl
disulfide. It has been identified as a component of various foods and may serve as a

biomarker for their consumption.[1]

While other disulfides from natural sources, such as diallyl disulfide from garlic, have been

investigated for a range of biological activities including anti-inflammatory, antioxidant, and

anticancer effects, similar in-depth studies on butyl propyl disulfide are lacking.[10] This

represents a potential area for future research. For professionals in drug development, butyl
propyl disulfide could be of interest as a starting material for the synthesis of more complex

sulfur-containing molecules or as a reference compound in metabolic studies.

Safety and Handling
Specific safety data for butyl propyl disulfide is not readily available. However, based on

similar dialkyl disulfides, the following precautions should be taken:

Handling: Work in a well-ventilated area or a fume hood to avoid inhalation of the vapor,

which is likely to have a strong, unpleasant odor.[11] Avoid contact with skin and eyes by

wearing appropriate personal protective equipment (PPE), including gloves and safety

goggles.[11]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[11] Keep the container tightly closed.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[11]

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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